5-[(4-Chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid

• IUPAC Name: 5-[(4-chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid
• InChI: InChI=1S/C15H11ClFNO3/c1-8-6-9(16)2-4-11(8)14(19)18-10-3-5-13(17)12(7-10)15(20)21/h2-7H,1H3,(H,18,19)(H,20,21)
• InChI Key: GDMKPJYVDVXXOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(=O)NC2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C15H11ClFNO3
• Molecular Weight: 307.70 g/mol

Description

5-[(4-Chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid is a chemical compound that is commonly used in scientific research. It is also known by its chemical formula, C15H10ClFNO3, and is a member of the benzoic acid family of compounds. In

Mechanism of Action

The mechanism of action of 5-[(4-Chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid involves the inhibition of various enzymes and proteins. It has been shown to bind to the active site of protein kinase C, preventing its activation. It also binds to the active site of the proteasome, preventing the degradation of proteins. Additionally, it has been shown to inhibit the activity of NF-kappaB, a transcription factor that plays a key role in the immune response.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[(4-Chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid are varied. It has been shown to induce apoptosis, or programmed cell death, in several types of cancer cells. It has also been shown to inhibit the growth of several types of cancer cells, including breast, prostate, and colon cancer cells. Additionally, it has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(4-Chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid in lab experiments include its specificity and potency. It has been shown to be a highly specific inhibitor of several enzymes and proteins, making it a valuable tool for studying their function. Additionally, it has been shown to be a potent inhibitor, with relatively low concentrations required for effective inhibition. However, one limitation of using 5-[(4-Chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid is its potential toxicity. It has been shown to be toxic to some cell types at high concentrations, and caution should be taken when using it in lab experiments.

Future Directions

There are several future directions for research involving 5-[(4-Chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid. One area of interest is its potential use as a therapeutic agent for cancer. Its ability to induce apoptosis and inhibit the growth of cancer cells makes it a promising candidate for further study. Additionally, its anti-inflammatory effects make it a potential candidate for the treatment of inflammatory diseases. Another area of interest is its potential as a tool compound for studying the function of other enzymes and proteins. Its specificity and potency make it a valuable tool for studying the mechanism of action of various proteins and enzymes.

Synthesis Methods

The synthesis of 5-[(4-Chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid involves several steps. The first step is the reaction of 4-chloro-2-methylbenzoic acid with thionyl chloride to form 4-chloro-2-methylbenzoyl chloride. This intermediate is then reacted with 5-amino-2-fluorobenzoic acid to form the final product, 5-[(4-Chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid.

Scientific Research Applications

5-[(4-Chloro-2-methylbenzoyl)amino]-2-fluorobenzoic acid has a wide range of scientific research applications. It is commonly used as a tool compound to study the mechanism of action of various enzymes and proteins. It has been shown to inhibit the activity of several enzymes, including protein kinase C and the proteasome. It has also been used to study the function of the transcription factor NF-kappaB.